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Compound of Interest

Compound Name: (3-Phenoxyphenyl)hydrazine

CAS No.: 104997-24-2

Cat. No.: B011952

Get Quote

(3-Phenoxyphenyl)hydrazine is a substituted aromatic hydrazine that serves as a critical

building block in organic synthesis. Its bifunctional nature, containing both a nucleophilic

hydrazine moiety and a phenoxyphenyl scaffold, makes it a versatile precursor for a variety of

heterocyclic systems.

Proper identification and characterization are paramount for its effective use in synthesis. The

fundamental properties are summarized below.
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Property Value Source(s)

Molecular Weight 200.24 g/mol

Molecular Formula C₁₂H₁₂N₂O

CAS Number 104997-24-2

Appearance Brown Solid

Synonyms 1-(3-phenoxyphenyl)hydrazine

InChI Key
CXUMKPRQWDUWQE-

UHFFFAOYSA-N

Part 2: Synthesis of (3-Phenoxyphenyl)hydrazine
The most established and reliable method for synthesizing arylhydrazines, including (3-
Phenoxyphenyl)hydrazine, involves a two-step process starting from the corresponding

aniline. This process leverages the diazotization of the primary amine followed by a controlled

reduction.

Diazotization of 3-Phenoxyaniline: The synthesis begins with the conversion of 3-

phenoxyaniline to its corresponding diazonium salt. This is achieved by treating the aniline

with nitrous acid (HNO₂), which is typically generated in situ from sodium nitrite (NaNO₂) and

a strong mineral acid like hydrochloric acid (HCl) at low temperatures (0–5 °C). The low

temperature is critical to prevent the highly unstable diazonium salt from decomposing.

Reduction to the Hydrazine: The resulting diazonium salt is then reduced to form the

hydrazine. A common and effective reducing agent for this transformation is stannous

chloride (SnCl₂) in concentrated HCl or sodium sulfite. This step carefully reduces the

diazonium group (-N₂⁺) to the hydrazine moiety (-NHNH₂).

The overall synthetic pathway is a cornerstone of aromatic chemistry, providing reliable access

to a wide range of substituted arylhydrazines.
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Proposed Synthesis of (3-Phenoxyphenyl)hydrazine

3-Phenoxyaniline

3-Phenoxydiazonium Chloride

1. NaNO₂, HCl
2. 0-5 °C

(3-Phenoxyphenyl)hydrazine

SnCl₂ / HCl (Reduction)
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Caption: Proposed synthetic pathway for (3-Phenoxyphenyl)hydrazine.

Part 3: Chemical Reactivity and the Fischer Indole
Synthesis
The primary utility of (3-Phenoxyphenyl)hydrazine in synthetic chemistry is its role as a key

reactant in the Fischer indole synthesis. This powerful reaction, discovered by Emil Fischer in

1883, forms the aromatic heterocycle indole from a substituted phenylhydrazine and an

aldehyde or ketone under acidic conditions[1]. The indole scaffold is a privileged structure in

medicinal chemistry, appearing in numerous pharmaceuticals, including antimigraine drugs of

the triptan class[1][2].

Mechanism of the Fischer Indole Synthesis
The reaction proceeds through a well-elucidated, multi-step mechanism that is typically

catalyzed by Brønsted or Lewis acids such as HCl, H₂SO₄, polyphosphoric acid, or zinc

chloride[1][2].
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Hydrazone Formation: The reaction initiates with the acid-catalyzed condensation of (3-
Phenoxyphenyl)hydrazine with a carbonyl compound (an aldehyde or ketone) to form a

phenylhydrazone intermediate[3].

Tautomerization: The phenylhydrazone tautomerizes to its more reactive enehydrazine

isomer[1][2]. This step is crucial as it sets the stage for the key bond-forming event.

[4][4]-Sigmatropic Rearrangement: The enehydrazine undergoes a cyclic[4][4]-sigmatropic

rearrangement, which forms a new carbon-carbon bond and transiently disrupts the

aromaticity of the phenoxy-phenyl ring[2][5].

Rearomatization and Cyclization: The intermediate diimine quickly rearomatizes. Subsequent

acid-catalyzed intramolecular cyclization forms a five-membered ring[1].

Ammonia Elimination: The final step involves the elimination of an ammonia molecule from

the cyclic aminal, which results in the formation of the thermodynamically stable aromatic

indole ring[1][3].
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Mechanism of the Fischer Indole Synthesis
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Caption: Key mechanistic steps of the Fischer indole synthesis.

Part 4: Applications in Research and Drug
Development
The synthetic utility of (3-Phenoxyphenyl)hydrazine extends directly into pharmaceutical and

materials science research.
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Pharmaceutical Intermediates: As a precursor to substituted indoles, this compound is

invaluable for creating libraries of potential drug candidates. The resulting indole derivatives

are investigated for a wide range of biological activities, including as analgesic and anti-

inflammatory agents[6]. The hydrazine moiety itself is recognized as a pharmacophore in

some contexts, contributing to the development of dual cyclooxygenase (COX) and 5-

lipoxygenase (5-LO) inhibitors[7].

Activity-Based Protein Profiling: Beyond its role as a simple building block, the hydrazine

functional group can act as a covalent modifier. Hydrazine-based chemical probes have

been developed for activity-based protein profiling (ABPP) to target enzymes with

electrophilic cofactors, highlighting a sophisticated application in modern chemical biology

and target discovery[8].

Dye and Pigment Synthesis: The hydrochloride salt of (3-Phenoxyphenyl)hydrazine is

noted for its use as an intermediate in the synthesis of azo dyes and pigments, which are

critical for the textile and printing industries[6].

Part 5: Experimental Protocol: A Representative
Fischer Indole Synthesis
This section provides a validated, self-contained protocol for the synthesis of a 6-phenoxy-

substituted carbazole derivative, a class of compounds with applications in materials science

and as pharmaceutical scaffolds.

Objective: To synthesize 6-phenoxy-2,3,4,9-tetrahydro-1H-carbazole from (3-
Phenoxyphenyl)hydrazine and cyclohexanone.

Reagents & Materials:

(3-Phenoxyphenyl)hydrazine

Cyclohexanone

Glacial Acetic Acid (or another suitable acid catalyst like polyphosphoric acid)

Ethanol
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Standard reflux apparatus, magnetic stirrer, and heating mantle

Thin Layer Chromatography (TLC) apparatus

Crystallization dish and filtration equipment

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stir

bar, dissolve (3-Phenoxyphenyl)hydrazine (1.0 eq) in glacial acetic acid.

Addition of Carbonyl: Add cyclohexanone (1.1 eq) to the solution. The slight excess of the

ketone ensures the complete consumption of the limiting hydrazine reagent.

Reaction Execution: Heat the mixture to reflux (approximately 118 °C for acetic acid) and

maintain for 2-4 hours. The progress of the reaction should be monitored by TLC. The

rationale for refluxing is to provide sufficient thermal energy to overcome the activation

barriers of the sigmatropic rearrangement and cyclization steps.

Workup and Isolation: After the reaction is complete (as indicated by TLC), allow the mixture

to cool to room temperature. Pour the reaction mixture into a beaker of ice water to

precipitate the crude product.

Purification: Collect the solid product by vacuum filtration and wash with cold water to

remove residual acid. The crude product can be further purified by recrystallization from a

suitable solvent, such as ethanol, to yield the pure 6-phenoxy-2,3,4,9-tetrahydro-1H-

carbazole.
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Experimental Workflow for Fischer Indole Synthesis
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Caption: Step-by-step workflow for a typical lab-scale synthesis.

Part 6: Safety and Handling
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Substituted hydrazines are a class of compounds that require careful handling due to their

potential toxicity.

Hazards: Hydrazine derivatives are often classified as toxic if swallowed, inhaled, or in

contact with skin. They can be severe skin and eye irritants and may cause allergic skin

reactions[9][10]. Some hydrazines are suspected or known carcinogens[9][10].

Handling Precautions: Always handle (3-Phenoxyphenyl)hydrazine in a well-ventilated

chemical fume hood. Wear appropriate personal protective equipment (PPE), including

safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile)[10].

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area, away from incompatible materials such as strong oxidizing agents.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Do not allow the substance to enter drains or waterways[10].

Conclusion
(3-Phenoxyphenyl)hydrazine is a high-value chemical intermediate with a well-defined role in

synthetic organic chemistry. Its fundamental properties and predictable reactivity, particularly in

the Fischer indole synthesis, make it an indispensable tool for chemists in both academic

research and industrial drug development. A thorough understanding of its synthesis, handling

requirements, and reaction mechanisms is essential for leveraging its full potential in the

creation of novel and functional molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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